Cas no 5315-91-3 (N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide)

5315-91-3 structure
Product name:N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide
N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide
- Oprea1_508743
- 5315-91-3
- CBMicro_048242
- BIM-0048097.P001
- DTXSID70385659
-
- Inchi: InChI=1S/C22H19F2NO/c1-15-8-6-9-16(2)21(15)25(14-17-10-4-3-5-11-17)22(26)20-18(23)12-7-13-19(20)24/h3-13H,14H2,1-2H3
- InChI Key: UUSYEGHZYLPAGA-UHFFFAOYSA-N
- SMILES: CC1=C(C(=CC=C1)C)N(CC2=CC=CC=C2)C(=O)C3=C(C=CC=C3F)F
Computed Properties
- Exact Mass: 351.14357
- Monoisotopic Mass: 351.143
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.217
- Boiling Point: 485.9°C at 760 mmHg
- Flash Point: 247.7°C
- Refractive Index: 1.607
- PSA: 20.31
N-benzyl-N-(2,6-dimethylphenyl)-2,6-difluorobenzamide Related Literature
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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Xuejuan Zhang,Chen Wang,Ying Huang,Ping Hu,Guanlin Wang,Yingtong Cui,Xiao Xia,Ziqiang Zhou,Xin Pan,Chuanbin Wu J. Mater. Chem. B, 2021,9, 8121-8137
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4. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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Ganesh N. Nawale,Saeed Bahadorikhalili,Pallabi Sengupta,Sandeep Kadekar,Subhrangsu Chatterjee,Oommen P. Varghese Chem. Commun., 2019,55, 9112-9115
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